Cas no 186971-92-6 (1,4-Cyclohexanedicarboxaldehyde, trans- (9CI))

1,4-Cyclohexanedicarboxaldehyde, trans- (9CI) structure
186971-92-6 structure
Product Name:1,4-Cyclohexanedicarboxaldehyde, trans- (9CI)
CAS No:186971-92-6
MF:C8H12O2
MW:140.179682731628
CID:114945
PubChem ID:10154096
Update Time:2025-04-18

1,4-Cyclohexanedicarboxaldehyde, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexanedicarboxaldehyde, trans- (9CI)
    • 1,4-Cyclohexanedicarboxaldehyde,trans-
    • trans-1,4-Diformylcyclohexane
    • QWKLKVRIQGSSKF-ZKCHVHJHSA-N
    • 33424-83-8
    • MFCD18968154
    • Cyclohexane-1,4-dicarbaldehyde
    • 186971-92-6
    • 1,4-cyclohexane dicarboxaldehyde
    • SCHEMBL887195
    • E73944
    • SB36659
    • CS-0197158
    • DTXSID101342945
    • trans-cyclohexane-1,4-dicarbaldehyde
    • BS-49577
    • SCHEMBL23130437
    • SY298679
    • AKOS015899429
    • (1r,4r)-cyclohexane-1,4-dicarbaldehyde
    • SCHEMBL823159
    • 1,4-cyclohexanedicarbaldehyde
    • 1,4-Cyclohexanedicarboxaldehyde
    • SCHEMBL887222
    • EN300-396854
    • QWKLKVRIQGSSKF-UHFFFAOYSA-N
    • 1,4-Cyclohexanedicarboxaldehyde, trans-
    • Inchi: 1S/C8H12O2/c9-5-7-1-2-8(6-10)4-3-7/h5-8H,1-4H2
    • InChI Key: QWKLKVRIQGSSKF-UHFFFAOYSA-N
    • SMILES: O=CC1CCC(C=O)CC1

Computed Properties

  • Exact Mass: 140.08376
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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